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This in-depth technical guide provides a comprehensive overview of the core ζ-carotene

biosynthesis pathway in plants. It is intended for researchers, scientists, and professionals in

drug development who are interested in understanding and manipulating this critical metabolic

route for the production of carotenoids. This document details the enzymatic steps, presents

available quantitative data, outlines key experimental protocols, and provides visualizations of

the pathway and associated workflows.

Introduction to ζ-Carotene Biosynthesis
The biosynthesis of ζ-carotene is a pivotal segment of the larger carotenoid pathway in plants,

which is responsible for the production of a diverse array of essential pigments. These

molecules play crucial roles in photosynthesis, photoprotection, and as precursors for the

synthesis of phytohormones like abscisic acid and strigolactones[1]. The conversion of the

colorless C40 hydrocarbon phytoene to the colored and conjugated lycopene involves a series

of desaturation and isomerization reactions. The formation of ζ-carotene represents a key

intermediate stage in this process. In contrast to bacteria and fungi which can convert phytoene

directly to lycopene using a single enzyme (CrtI), the pathway in plants and cyanobacteria is

more complex, requiring a series of enzymes to achieve the same transformation[1][2]. This

guide focuses on the core enzymatic steps leading to the formation and conversion of ζ-

carotene.
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The Core Enzymatic Pathway
The synthesis of ζ-carotene and its subsequent conversion involves three key enzymes that

are localized in the plastids: Phytoene Desaturase (PDS), 15-cis-ζ-Carotene Isomerase (Z-

ISO), and ζ-Carotene Desaturase (ZDS)[1][3][4]. These enzymes work in concert to introduce

conjugated double bonds into the phytoene backbone, leading to the formation of progressively

more unsaturated carotenoids.

Phytoene Desaturase (PDS)
Phytoene desaturase is the enzyme that initiates the desaturation cascade in the plant

carotenoid pathway. It introduces two double bonds into its substrate, 15-cis-phytoene. This

reaction proceeds via the intermediate 9,15-di-cis-phytofluene to yield the final product, 9,15,9′-

tri-cis-ζ-carotene[5]. PDS is a membrane-bound enzyme that utilizes a non-covalently bound

FAD cofactor[5]. The electrons from the desaturation reaction are transferred to plastoquinone,

which in turn reduces plastid terminal oxidase (PTOX), ultimately coupling the desaturation to

oxygen reduction[2]. Disruption of PDS function, often targeted by bleaching herbicides like

norflurazon, results in an albino phenotype and stunted growth due to the lack of colored

carotenoids and the subsequent photo-oxidative damage to the photosynthetic apparatus[2][6]

[7].

15-cis-ζ-Carotene Isomerase (Z-ISO)
The product of the PDS reaction, 9,15,9′-tri-cis-ζ-carotene, is not the substrate for the next

enzyme in the pathway. The central 15-cis double bond must be isomerized to a trans

configuration. This crucial step is catalyzed by the 15-cis-ζ-carotene isomerase (Z-ISO)[3][8][9].

Z-ISO converts 9,15,9′-tri-cis-ζ-carotene into 9,9′-di-cis-ζ-carotene, which is the correct

substrate for ζ-carotene desaturase (ZDS)[8][10][11]. In photosynthetic tissues, light can

partially mediate this isomerization; however, Z-ISO is essential for this conversion, especially

in non-photosynthetic tissues and during periods of darkness[3][12][13]. Z-ISO is an integral

membrane protein that contains a heme b cofactor and its activity is regulated by the redox

state of this cofactor.

ζ-Carotene Desaturase (ZDS)
The final enzyme in this core pathway is ζ-carotene desaturase, which introduces two

additional double bonds into its substrate, 9,9′-di-cis-ζ-carotene[4][14]. This reaction proceeds
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through the intermediate 7,9,9′-tri-cis-neurosporene to form 7,9,7′,9′-tetra-cis-lycopene

(prolycopene)[10][14]. ZDS exhibits stereoselectivity for the trans C15-C15' double bond of its

substrate[14]. The product, prolycopene, is then further isomerized by the carotenoid

isomerase (CRTISO) to all-trans-lycopene, which serves as the precursor for the cyclization

reactions that lead to the formation of α- and β-carotene and downstream xanthophylls[1][15].

Like PDS, ZDS is a membrane-associated enzyme.

Quantitative Data
The following tables summarize the available quantitative data for the key enzymes in the ζ-

carotene biosynthesis pathway. It is important to note that kinetic parameters for these

membrane-bound enzymes are challenging to determine and are not widely available for plant

species.

Enzyme Organism
Substrate
(s)

Product(s
)

Cofactor
Kinetic
Paramete
r (Km)

Referenc
e(s)

Phytoene

Desaturase

(PDS)

Oryza

sativa

(Rice)

15-cis-

phytoene,

Plastoquin

one

9,15,9′-tri-

cis-ζ-

carotene,

Plastoquin

ol

FAD
Not

Reported
[5]

ζ-Carotene

Isomerase

(Z-ISO)

Zea mays

(Maize)

9,15,9′-tri-

cis-ζ-

carotene

9,9′-di-cis-

ζ-carotene
Heme b

Not

Reported
[8][9]

ζ-Carotene

Desaturase

(ZDS)

Anabaena

sp. PCC

7120

(Cyanobact

erium)

ζ-carotene,

Neurospor

ene

Lycopene,

γ-carotene

Not

Reported

10 µM (for

both

substrates)

[16]

Note: The Km value for ZDS is from a cyanobacterium and serves as an approximation for the

plant enzyme due to the high degree of conservation in the pathway.
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Enzyme Organism
Gene Locus
(example)

Protein Size
(amino acids)

Reference(s)

Phytoene

Desaturase

(PDS)

Solanum

lycopersicum

(Tomato)

Solyc03g123760 583

ζ-Carotene

Isomerase (Z-

ISO)

Arabidopsis

thaliana
At1g06820

Not specified in

searches
[8]

ζ-Carotene

Desaturase

(ZDS)

Arabidopsis

thaliana
AT3G04870

Not specified in

searches
[14][17]

ζ-Carotene

Desaturase 1

(ZDS1)

Daucus carota

(Carrot)
Not specified

Not specified in

searches
[18]

ζ-Carotene

Desaturase 2

(ZDS2)

Daucus carota

(Carrot)
Not specified

Not specified in

searches
[18]

Experimental Protocols
This section provides detailed methodologies for key experiments used to study the ζ-carotene

biosynthesis pathway.

Carotenoid Extraction from Plant Tissues
This protocol describes a general method for the extraction of carotenoids from plant tissues for

subsequent analysis by HPLC.

Materials:

Fresh or freeze-dried plant tissue

Liquid nitrogen

Mortar and pestle or a homogenizer
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Acetone (HPLC grade), containing 0.1% (w/v) Butylated hydroxytoluene (BHT)

Petroleum ether or Hexane (HPLC grade)

Saturated NaCl solution

Anhydrous sodium sulfate

Rotary evaporator

Amber glass vials

Procedure:

Weigh 1-2 g of fresh plant tissue or 100-200 mg of freeze-dried tissue.

Immediately freeze the tissue in liquid nitrogen to prevent enzymatic degradation of

carotenoids.

Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

Transfer the powder to a centrifuge tube and add 10 mL of cold acetone (with BHT).

Homogenize the sample for 1-2 minutes using a homogenizer or vortex vigorously.

Centrifuge the mixture at 5000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a separatory funnel.

Repeat the extraction of the pellet with 5 mL of cold acetone until the pellet is colorless. Pool

all the supernatants.

Add 10 mL of petroleum ether or hexane and 10 mL of saturated NaCl solution to the

separatory funnel containing the pooled acetone extracts.

Mix gently by inverting the funnel several times to partition the carotenoids into the upper

organic phase.

Discard the lower aqueous phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the upper organic phase with distilled water three times to remove residual acetone.

Dry the organic phase by passing it through a small column containing anhydrous sodium

sulfate.

Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator at a

temperature below 40°C.

Re-dissolve the carotenoid residue in a known volume (e.g., 1-2 mL) of a suitable solvent for

HPLC analysis (e.g., a mixture of methyl tert-butyl ether, methanol, and water).

Filter the solution through a 0.22 µm syringe filter into an amber HPLC vial.

Store the extract at -20°C until analysis.

HPLC Analysis of ζ-Carotene and other Carotenoids
This protocol outlines a method for the separation and quantification of ζ-carotene and other

carotenoids using High-Performance Liquid Chromatography with a Photodiode Array (PDA)

detector. A C30 column is recommended for better separation of carotenoid isomers.

Instrumentation and Columns:

HPLC system with a quaternary pump, autosampler, and a PDA detector.

YMC Carotenoid C30 column (e.g., 250 x 4.6 mm, 5 µm particle size).

Mobile Phase:

Mobile Phase A: Methanol/Acetonitrile/Water (84:14:2, v/v/v)

Mobile Phase B: Methylene chloride or Methyl tert-butyl ether (MTBE)

Gradient Program (Example):
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Time (min) %A %B

0 100 0

2 88 12

8 86 14

14 77 23

19 70 30

21 60 40

34 55 45

38 0 100

45 100 0

Note: This is an example gradient and may need to be optimized for specific applications and

columns.

Procedure:

Equilibrate the C30 column with the initial mobile phase conditions for at least 30 minutes.

Set the column temperature to 25-30°C.

Set the PDA detector to scan a wavelength range of 250-600 nm and to acquire data at

specific wavelengths for quantification (e.g., 400 nm for ζ-carotene, 450 nm for β-carotene,

472 nm for lycopene).

Inject 10-20 µL of the filtered carotenoid extract.

Run the gradient program.

Identify carotenoid peaks by comparing their retention times and UV/Vis absorption spectra

with those of authentic standards. 9,15,9′-tri-cis-ζ-carotene typically shows absorption

maxima around 378, 400, and 425 nm.
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Quantify the carotenoids by integrating the peak area at their respective λmax and

comparing it to a calibration curve generated with known concentrations of pure standards.

In Vitro Enzyme Assay for Phytoene Desaturase (PDS)
This protocol describes a method for assaying the activity of PDS in vitro, typically using a

heterologously expressed and purified enzyme.

Materials:

Purified PDS enzyme.

Substrate: 15-cis-phytoene incorporated into liposomes (e.g., phosphatidylcholine).

Electron acceptor: Plastoquinone-9 or a synthetic quinone analog like duroquinone.

Assay buffer: e.g., 50 mM Tris-HCl, pH 7.8, containing 100 mM NaCl.

Reaction tubes.

Water bath or incubator.

Solvents for extraction (as in section 4.1).

HPLC system for product analysis.

Procedure:

Prepare liposomes containing 15-cis-phytoene. This can be done by drying a solution of

phytoene and phosphatidylcholine under nitrogen and then resuspending and sonicating in

the assay buffer.

In a reaction tube, combine the assay buffer, the phytoene-containing liposomes, and the

electron acceptor.

Pre-incubate the mixture at the desired reaction temperature (e.g., 30°C) for 5 minutes.

Initiate the reaction by adding a known amount of purified PDS enzyme.
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Incubate the reaction for a specific time period (e.g., 30-60 minutes).

Stop the reaction by adding an equal volume of cold acetone.

Extract the carotenoids from the reaction mixture as described in the carotenoid extraction

protocol (section 4.1).

Analyze the extracted carotenoids by HPLC (section 4.2) to identify and quantify the product,

9,15,9′-tri-cis-ζ-carotene.

Calculate the enzyme activity based on the amount of product formed per unit time per

amount of enzyme.

Mandatory Visualizations
Signaling Pathways and Workflows

ζ-Carotene Biosynthesis Pathway

15-cis-Phytoene Phytoene Desaturase (PDS)

 2H₂O
2 Plastoquinone 9,15,9′-tri-cis-ζ-Carotene 2 Plastoquinol 15-cis-ζ-Carotene Isomerase (Z-ISO) 9,9′-di-cis-ζ-Carotene

ζ-Carotene Desaturase (ZDS)

 2H₂O
2 Plastoquinone

7,9,9′-tri-cis-Neurosporene

7,9,7′,9′-tetra-cis-Lycopene (Prolycopene) 2 Plastoquinol

Click to download full resolution via product page

Caption: The core ζ-carotene biosynthesis pathway in plants.
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Experimental Workflow for Carotenoid Analysis

Plant Tissue Sampling

Freeze in Liquid Nitrogen

Grind to a Fine Powder

Solvent Extraction
(e.g., Acetone)

Liquid-Liquid Partition
(e.g., with Hexane)

Dry Organic Phase
(Anhydrous Na₂SO₄)

Evaporate Solvent

Redissolve in HPLC Solvent

Filter (0.22 µm)

HPLC-PDA Analysis

Peak Identification
(Retention Time, Spectrum)

Quantification
(Standard Curve)

Data Reporting

Click to download full resolution via product page

Caption: A typical workflow for the extraction and analysis of carotenoids.
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In Vitro Enzyme Assay Workflow (e.g., PDS)

Prepare Substrate-Liposomes
(15-cis-phytoene)

Prepare Reaction Mixture
(Buffer, Liposomes, e- acceptor)

Pre-incubate at Reaction Temp.

Initiate with Purified Enzyme

Incubate for a Defined Time

Stop Reaction
(e.g., add Acetone)

Extract Carotenoids

Analyze Products by HPLC

Calculate Enzyme Activity

Click to download full resolution via product page

Caption: Workflow for an in vitro enzyme activity assay.
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Conclusion
The ζ-carotene biosynthesis pathway is a fundamental process in plants, essential for the

production of vital carotenoids. The sequential action of PDS, Z-ISO, and ZDS represents a

tightly regulated series of desaturation and isomerization steps. While the overall pathway is

well-characterized, further research is needed to elucidate the precise kinetic parameters of the

plant enzymes and the regulatory mechanisms that control the flux through this pathway. The

experimental protocols and visualizations provided in this guide offer a solid foundation for

researchers and scientists to investigate and potentially manipulate this pathway for

applications in agriculture, nutrition, and drug development. The unique enzymatic steps in the

plant pathway, as compared to the simpler bacterial system, may also present novel targets for

the development of specific inhibitors or modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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